2-{[1,1'-biphenyl]-4-carbonyl}-2-azabicyclo[2.1.1]hexane

• IUPAC Name: 2-azabicyclo[2.1.1]hexan-2-yl-(4-phenylphenyl)methanone
• InChI: InChI=1S/C18H17NO/c20-18(19-12-13-10-17(19)11-13)16-8-6-15(7-9-16)14-4-2-1-3-5-14/h1-9,13,17H,10-12H2
• InChI Key: IVZQHTKLJLOUNR-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC1N(C2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C18H17NO
• Molecular Weight: 263.3 g/mol
• CAS No.: 2763760-27-4

Description

“2-{[1,1’-biphenyl]-4-carbonyl}-2-azabicyclo[2.1.1]hexane” is a type of bicyclo[2.1.1]hexane, which is a versatile platform for the exploration of chemical space. These structures have been proposed as bioisosteres of ortho- and meta-substituted benzenes. They provide new exciting opportunities for molecular design.

Synthesis Analysis

The synthesis of “2-{[1,1’-biphenyl]-4-carbonyl}-2-azabicyclo[2.1.1]hexane” involves a photocatalytic intramolecular [2+2] cycloaddition approach. This strategy is based on the use of photochemistry to access new building blocks.

Molecular Structure Analysis

Bicyclo[2.1.1]hexanes have 10 different substituent vectors available. They can be prepared with substituent geometries that are non-existent in aromatic chemical space.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “2-{[1,1’-biphenyl]-4-carbonyl}-2-azabicyclo[2.1.1]hexane” include a photocatalytic cycloaddition reaction. This reaction provides unified access to bicyclo[2.1.1]hexanes with 11 distinct substitution patterns.

Scientific Research Applications

2-{[1,1'-biphenyl]-4-carbonyl}-2-azabicyclo[2.1.1]hexane has been studied extensively due to its potential applications in the field of scientific research. It has been used as a precursor to synthesize several other compounds such as 2-{[1,1'-biphenyl]-4-carbonyl}-2-azabicyclo[3.2.1]octane and 2-{[1,1'-biphenyl]-4-carbonyl}-2-azabicyclo[4.3.0]nonane. These compounds have been studied for their potential applications in organic synthesis and drug discovery. Furthermore, this compound has also been used as a catalyst in the synthesis of various organic compounds, such as esters, amides, and nitriles.

Mechanism of Action

Target of Action

It’s known that this compound is a part of the saturated bridged-bicyclic compounds class, which are under intense investigation as building blocks for pharmaceutical drug design .

Mode of Action

The compound is synthesized through a photocatalytic cycloaddition reaction, which provides access to bicyclo[211]hexanes with various substitution patterns . These structures can represent ortho-, meta-, and polysubstituted benzene bioisosteres .

Biochemical Pathways

The compound’s structure allows it to explore chemical space that is inaccessible to aromatic motifs , suggesting it could interact with a variety of biochemical pathways.

Result of Action

It’s known that the incorporation of the 1,2-disubstituted bicyclo[211]hexane core into the structure of certain fungicides resulted in saturated patent-free analogs with high antifungal activity .

Advantages and Limitations for Lab Experiments

2-{[1,1'-biphenyl]-4-carbonyl}-2-azabicyclo[2.1.1]hexane is a relatively stable compound and is relatively easy to synthesize. Furthermore, it is non-toxic and does not have any known side effects. However, it is a relatively expensive compound and can be difficult to obtain in large quantities.

Future Directions

Future research should focus on the potential applications of 2-{[1,1'-biphenyl]-4-carbonyl}-2-azabicyclo[2.1.1]hexane in drug discovery and organic synthesis. Furthermore, further studies should be conducted to explore the biochemical and physiological effects of this compound. Additionally, further research should be conducted to explore the potential of this compound as a catalyst in the synthesis of various organic compounds. Finally, further research should be conducted to explore the potential of this compound as a therapeutic agent.

Synthesis Methods

2-{[1,1'-biphenyl]-4-carbonyl}-2-azabicyclo[2.1.1]hexane can be synthesized through a two-step process. The first step involves the reaction of 1,1'-biphenyl-4-carbonyl chloride with 2-azabicyclo[2.1.1]hexane in the presence of sodium hydroxide. This reaction yields this compound as a white solid. The second step involves the recrystallization of the compound from dichloromethane.